BENGHE Foundational & Exploratory

Check Availability & Pricing

High-Pressure Phase Transitions in Silver Azide:
A Technical Overview

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Silver azide
CAS No.: 13863-88-2
Cat. No.: B078763
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Silver azide (AgNs), a well-known energetic material, exhibits intriguing structural
transformations under the application of high pressure. Understanding these phase transitions
is crucial for assessing its stability, and decomposition mechanisms, and for the potential
synthesis of novel nitrogen-rich materials. This technical guide provides an in-depth analysis of
the pressure-induced phase transitions in silver azide, summarizing key quantitative data,
experimental protocols, and visualizing the transformational pathways.

Pressure-Induced Phase Transitions

Under ambient conditions, silver azide crystallizes in an orthorhombic structure with the space
group Ibam.[1][2][3] As pressure is applied, it undergoes a reversible, second-order phase
transition to a tetragonal structure.[1][2] This transition starts from ambient pressure and is
completed at approximately 2.7 GPa.[1][2][4][5][6] Theoretical studies based on density
functional theory have also predicted a pressure-induced structural phase transition from the
orthorhombic (Ibam) to a tetragonal (14/mcm) phase at 3.1 GPa.[4]
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The transition is characterized by a convergence of the a and b lattice parameters, a rotation of
the azide anions by approximately 3 degrees, and a change in the coordination number of the
silver atoms from a 4+4 configuration (four short and four long bonds) to an eight-fold
coordination.[1][2] The high-pressure phase is identified to have the space group I4/mcm.[1][2]

An interesting characteristic of the orthorhombic phase is its anisotropic compressibility; it
displays an anomalous expansion along the a-axis under compression, while being more
compressive along the b-axis than the c-axis.[2] In contrast, the tetragonal phase is more
compressible along the interlayer direction.[2] Upon decompression, the tetragonal phase
reverts to the ambient orthorhombic phase, indicating the reversible nature of this transition.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data reported for the phase transition of
silver azide under pressure.

Table 1: Phase Transition Parameters

Parameter Value Reference
Transition Type Second-order, reversible [1]
Transition Pressure Completes at ~2.7 GPa [1112][4]1[5][6]
Theoretical Transition Pressure 3.1 GPa (First-order) [4]

Table 2: Crystallographic Data

Orthorhombic Tetragonal (High-
Phase . Reference
(Ambient) Pressure)
Space Group Ibam [4/mcm [1112]
. Ag at 4a, N1 at 4d, N2
Wyckoff Positions - [1112]
at 8h
Coordination Number 4+4 8 [1112]
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Table 3: Lattice Parameters at Ambient Pressure

Lattice Parameter Value (A) Reference
a 5.600(1) [11[2]
b 5.980(6) [1][2]
c 5.998(1) [112]

Table 4: Bulk Moduli and Their Pressure Derivatives

Bulk Modulus (KoT) Pressure Derivative

Phase Reference
(GPa) (KoT")

Orthorhombic 395 10+7 [2]

Tetragonal 572 6.6 0.2 [2]

Experimental Protocols

The investigation of silver azide's high-pressure behavior involves specialized experimental
techniques capable of generating high pressures while simultaneously allowing for structural
and spectroscopic analysis.

3.1 High-Pressure Generation: Diamond Anvil Cell (DAC)

A diamond anvil cell is the primary apparatus used to generate high pressures for these
studies. The silver azide sample is placed in a small hole within a gasket, which is then
compressed between the tips of two diamonds. A pressure-transmitting medium is often used
to ensure hydrostatic or quasi-hydrostatic conditions.

3.2 Structural Analysis: Synchrotron X-ray Diffraction (XRD)

To determine the crystal structure at various pressures, in-situ synchrotron X-ray diffraction is
employed.
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o Sample Preparation: A small amount of silver azide powder is loaded into the sample
chamber of the DAC.

o Pressure Calibration: The pressure is determined using a pressure calibrant, such as the
ruby fluorescence method, where the shift in the R1 fluorescence line of a ruby chip placed
in the DAC is correlated with the pressure.

o Data Collection: The DAC is exposed to a high-brilliance synchrotron X-ray beam. The
diffraction patterns are collected on an area detector at incremental pressure points.

o Data Analysis: The collected two-dimensional diffraction patterns are integrated into one-
dimensional intensity versus 20 plots. The diffraction peaks are then indexed to determine
the unit cell parameters and space group of the material at each pressure. The equation of
state (e.g., Birch-Murnaghan) is fitted to the pressure-volume data to determine the bulk
modulus.

3.3 Spectroscopic Analysis: Raman and Infrared (IR) Spectroscopy

Raman and IR spectroscopy are used to probe the vibrational modes of the azide anion and
the lattice, providing insights into the structural changes during the phase transition.

o Experimental Setup: The DAC is placed in the path of a laser beam for Raman spectroscopy
or an infrared beam for IR spectroscopy.

o Data Acquisition: Spectra are collected at various pressures. In Raman spectroscopy, the
scattered light is collected and analyzed. In IR spectroscopy, the transmitted or reflected light
is measured.

e Analysis: Changes in the number, position, and splitting of vibrational modes are analyzed.
For instance, the degeneration of lattice modes and shifts in the bending and asymmetric
stretch modes of the N3~ anion are indicative of the orthorhombic-to-tetragonal phase
transition.[4][5][6] The softening and hardening of specific modes can reveal the rotational
dynamics of the azide ion during the transition.[4][6]

Visualizations

Diagram 1: Phase Transition Pathway of Silver Azide
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Caption: Pressure-induced reversible phase transition in silver azide.

Diagram 2: Experimental Workflow for High-Pressure Studies
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Caption: Workflow for high-pressure XRD and spectroscopic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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